![molecular formula C8H10N2O4S B097401 N,N-dimethyl-4-nitrobenzenesulfonamide CAS No. 17459-03-9](/img/structure/B97401.png)
N,N-dimethyl-4-nitrobenzenesulfonamide
Overview
Description
N,N-Dimethyl-4-nitrobenzenesulfonamide (DMNB) is a nitrobenzenesulfonamide compound that is widely used in scientific research for its unique properties. DMNB has a wide range of applications in biochemistry and physiology, and has been studied extensively for its potential uses in laboratory experiments.
Scientific Research Applications
Electrochemical Studies
N,N-dimethyl-4-nitrobenzenesulfonamide has been the subject of electrochemical studies. Asirvatham and Hawley (1974) explored its redox behavior, revealing a reversible, stepwise reduction to form a corresponding dianion. This research contributes to our understanding of the electrochemical properties of sulfonamides, which is vital for various applications in electrochemistry and materials science (Asirvatham & Hawley, 1974).
Synthesis and Characterization
Murthy et al. (2018) reported the synthesis and characterization of a related compound, NDMPMBS, derived from dimethyl-4-nitroaniline and 4-methylbenzene-1-sulfonyl chloride. This study offers insights into the structural and electronic properties of such compounds, which is significant for developing new materials and pharmaceuticals (Murthy et al., 2018).
Versatile Use in Amine Preparation
Fukuyama, Jow, and Cheung (1995) demonstrated that 4-nitrobenzenesulfonamides, including this compound, can be used for the preparation of secondary amines. This versatile method has implications for organic synthesis, particularly in the pharmaceutical industry (Fukuyama, Jow, & Cheung, 1995).
Bacterial Biofilm Inhibition
Abbasi et al. (2020) explored the biofilm inhibitory action of new N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides against Escherichia coli and Bacillus subtilis. This research highlights the potential of nitrobenzenesulfonamides in developing new antibacterial agents (Abbasi et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
N,N-dimethyl-4-nitrobenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4S/c1-9(2)15(13,14)8-5-3-7(4-6-8)10(11)12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCWXRMBVAKOURU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372671 | |
Record name | N,N-dimethyl-4-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80372671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17459-03-9 | |
Record name | N,N-dimethyl-4-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80372671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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